Cas no 1806570-02-4 (2-Amino-6-(3-chloropropyl)mandelic acid)

• Product Name: 2-Amino-6-(3-chloropropyl)mandelic acid
• CAS No: 1806570-02-4
• MF: C₁₁H₁₄ClNO₃
• MW: 243.686762332916
• CID: 4942076
• Update Time: 2025-10-28

2-Amino-6-(3-chloropropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(3-chloropropyl)mandelic acid

• Inchi： 1S/C11H14ClNO3/c12-6-2-4-7-3-1-5-8(13)9(7)10(14)11(15)16/h1,3,5,10,14H,2,4,6,13H2,(H,15,16)
• InChI Key： UTVABNRFGDRQNE-UHFFFAOYSA-N
• SMILES： ClCCCC1C=CC=C(C=1C(C(=O)O)O)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 237
• XLogP3: 1.9
• Topological Polar Surface Area: 83.6

Additional information on 2-Amino-6-(3-chloropropyl)mandelic acid

Introduction to 2-Amino-6-(3-chloropropyl)mandelic Acid (CAS No. 1806570-02-4) and Its Emerging Applications in Chemical Biology

2-Amino-6-(3-chloropropyl)mandelic acid, identified by the CAS number 1806570-02-4, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of α-hydroxyamino acids, characterized by the presence of both an amino group and a carboxylic acid moiety in its molecular structure. The 3-chloropropyl substituent at the sixth position introduces a degree of lipophilicity, making this molecule particularly interesting for drug design and molecular interactions.

The synthesis and characterization of 2-amino-6-(3-chloropropyl)mandelic acid have been extensively studied in recent years, with researchers exploring its utility as a building block for more complex pharmacophores. The structural motif of this compound, featuring a mandelic acid backbone with modifications, allows for versatile functionalization and integration into various biochemical pathways. This flexibility has positioned it as a promising candidate for investigating novel therapeutic strategies.

In recent years, advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between 2-amino-6-(3-chloropropyl)mandelic acid and biological targets. Studies have demonstrated its potential as an intermediate in the development of small-molecule inhibitors targeting enzymes involved in metabolic disorders and cancer pathways. The 3-chloropropyl side chain, in particular, has been shown to enhance binding affinity to certain protein receptors, making this compound a valuable scaffold for structure-activity relationship (SAR) studies.

One of the most compelling aspects of 2-amino-6-(3-chloropropyl)mandelic acid is its role in the synthesis of peptidomimetics—molecules designed to mimic the bioactivity of peptides without their inherent limitations. The α-hydroxyamino acid core provides a stable framework for mimicking peptide bonds, while the 3-chloropropyl group allows for further derivatization to optimize pharmacokinetic properties. This has led to several preclinical studies exploring its efficacy in modulating inflammatory responses and inhibiting protease activity associated with neurodegenerative diseases.

The chemical properties of 2-amino-6-(3-chloropropyl)mandelic acid also make it an attractive candidate for use in chiral chemistry applications. The presence of multiple stereocenters allows for the synthesis of enantiomerically pure derivatives, which are crucial for many pharmaceutical applications. Researchers have leveraged asymmetric synthesis techniques to produce enantiomerically enriched forms of this compound, enhancing its potential as a chiral catalyst or intermediate in asymmetric transformations.

Recent research has also highlighted the role of 2-amino-6-(3-chloropropyl)mandelic acid in developing novel antimicrobial agents. The structural features of this compound, including the carboxylic acid and amino groups, contribute to its ability to interact with bacterial cell walls and disrupt essential metabolic pathways. Preliminary studies have shown promising results in combating multidrug-resistant bacterial strains, underscoring its potential as an alternative therapeutic option.

The versatility of 2-amino-6-(3-chloropropyl)mandelic acid extends beyond its biological applications; it has also found utility in materials science and polymer chemistry. Its ability to undergo polymerization reactions makes it a valuable monomer for creating biodegradable polymers with tailored mechanical properties. These polymers have potential applications in drug delivery systems, tissue engineering, and sustainable packaging materials.

As computational methods continue to evolve, so does our ability to predict the behavior of complex molecules like 2-amino-6-(3-chloropropyl)mandelic acid. Machine learning algorithms have been trained on large datasets containing structural and activity data, enabling researchers to accelerate the discovery process. By integrating these computational tools with experimental data, scientists can rapidly identify promising derivatives and optimize synthetic routes more efficiently than ever before.

The future prospects for 2-amino-6-(3-chloropropyl)mandelic acid are vast, with ongoing research exploring its potential in areas such as gene editing tools, fluorescent probes for cellular imaging, and bioconjugation strategies for targeted drug delivery. Its unique combination of structural features and functional groups makes it a versatile platform for innovation across multiple disciplines.

In conclusion,2-amino-6-(3-chloropropyl)mandelic acid (CAS No. 1806570-02-4) represents a significant advancement in chemical biology with far-reaching implications for drug discovery and material science. Its structural versatility, coupled with emerging applications in therapeutic development and biomaterials engineering, positions it as a cornerstone compound worthy of continued investigation by researchers worldwide.